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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetylvirolin, identified by the CAS number 916264-22-7, is a chemical compound classified

as a lignan.[1] This technical guide provides a consolidated summary of the currently available

information on Acetylvirolin, focusing on its chemical properties. It is important to note that, at

present, in-depth technical data, including detailed experimental protocols, established

mechanisms of action, and specific signaling pathways, are not extensively documented in

publicly accessible scientific literature. This guide, therefore, serves as a foundational reference

based on the existing data.

Chemical and Physical Properties
A summary of the known quantitative data for Acetylvirolin is presented in Table 1. This

information is primarily sourced from chemical suppliers and databases.
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Property Value Source

CAS Number 916264-22-7 [1][2][3][4]

Molecular Formula C23H28O6 [1][2]

Molecular Weight 400.47 g/mol [2]

Purity
Typically ≥95% (as per supplier

data)
[1]

Physical Form Oil [1]

Compound Class Lignans [1]

Table 1: Physicochemical Properties of Acetylvirolin

Analytical Methods
The primary methods cited for the quality control and identification of Acetylvirolin are High-

Performance Liquid Chromatography (HPLC) for purity assessment and Nuclear Magnetic

Resonance (NMR) for structural identification.[1]

Logical Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control of a reference

standard like Acetylvirolin.
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Caption: Quality control workflow for Acetylvirolin.

Biological Activity and Mechanism of Action
As of the date of this guide, specific studies detailing the biological activity, mechanism of

action, or modulated signaling pathways of Acetylvirolin (CAS 916264-22-7) are not available

in the reviewed scientific literature. Lignans as a broader class of compounds are known to

exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and

anticancer effects. However, it is crucial to note that the specific activities of Acetylvirolin have

not been reported.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or use of Acetylvirolin in

biological assays are not publicly documented. The synthesis of complex natural products often
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involves multi-step chemical reactions. For reference, a generalized conceptual workflow for

natural product synthesis is provided below.

Starting Materials

Step 1:
Key Reaction A

Intermediate 1

Step 2:
Functional Group

Modification

Intermediate 2

Step 3:
Final Cyclization/

Coupling

Crude Acetylvirolin
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Caption: Conceptual workflow for natural product synthesis.

Conclusion and Future Directions
Acetylvirolin (CAS 916264-22-7) is a lignan for which basic chemical information is available.

However, a significant gap exists in the scientific literature regarding its biological properties

and potential therapeutic applications. Future research is warranted to elucidate the bioactivity,

mechanism of action, and safety profile of this compound. Such studies would be essential to

unlock its potential for drug discovery and development. Researchers interested in this

molecule would need to undertake foundational in vitro and in vivo studies to characterize its

effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b579904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

